Cas no 1599397-44-0 (7-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-2-carboxylic acid)

• Product Name: 7-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-2-carboxylic acid
• CAS No: 1599397-44-0
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5210288
• PubChem ID: 137122303
• Update Time: 2025-05-25

7-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carboxylic acid
• 7-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-2-carboxylic acid

• Inchi： 1S/C8H11N3O2/c1-5-2-3-11-4-6(7(12)13)10-8(11)9-5/h4-5H,2-3H2,1H3,(H,9,10)(H,12,13)
• InChI Key： BNSPFSOOIBRQLV-UHFFFAOYSA-N
• SMILES： C12NC(C(O)=O)=CN1CCC(C)N=2

Additional information on 7-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-2-carboxylic acid

Recent Advances in the Study of 7-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-2-carboxylic acid (CAS: 1599397-44-0)

The compound 7-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-2-carboxylic acid (CAS: 1599397-44-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic scaffold is particularly notable for its structural uniqueness, which allows it to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. Recent studies have focused on its synthesis, derivatization, and biological evaluation, shedding light on its therapeutic potential.

One of the key areas of research has been the optimization of synthetic routes to produce 7-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-2-carboxylic acid with high yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel multi-step synthesis protocol that significantly improved the scalability of this compound. The researchers employed a combination of palladium-catalyzed cross-coupling and cyclization reactions, achieving an overall yield of 78%. This advancement is expected to facilitate further pharmacological studies and the development of derivatives with enhanced bioactivity.

In addition to synthetic improvements, recent investigations have explored the biological activities of 7-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-2-carboxylic acid and its analogs. Preliminary in vitro studies have demonstrated its inhibitory effects on several kinase targets, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3β (GSK-3β), which are implicated in cancer and neurodegenerative diseases. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited moderate inhibitory activity against CDK2 (IC50 = 1.2 μM), suggesting its potential as a lead structure for anticancer drug development.

Further research has also highlighted the compound's role in modulating inflammatory pathways. A recent preprint on bioRxiv described its ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. These findings position 7-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-2-carboxylic acid as a promising candidate for the treatment of inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of this compound. Its relatively low solubility and moderate metabolic stability in preclinical models have prompted efforts to design prodrugs or formulations to enhance its bioavailability. Collaborative studies between academic and industrial researchers are currently underway to address these limitations and advance the compound toward clinical trials.

In conclusion, 7-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-2-carboxylic acid (CAS: 1599397-44-0) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis and biological evaluation have laid the groundwork for future studies aimed at unlocking its full therapeutic value. Continued research in this area is expected to yield novel derivatives with improved efficacy and safety profiles, ultimately contributing to the development of next-generation therapeutics.